1-(4-ethylphenyl)-N-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: 1-(4-ethylphenyl)-N-(3-nitrophenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C19H19N3O4/c1-2-13-6-8-16(9-7-13)21-12-14(10-18(21)23)19(24)20-15-4-3-5-17(11-15)22(25)26/h3-9,11,14H,2,10,12H2,1H3,(H,20,24)
• InChI Key: NZSFJUXLDRTZAI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C19H19N3O4
• Molecular Weight: 353.4 g/mol

Description

1-(4-ethylphenyl)-N-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential use in various applications. This compound is a pyrrolidinecarboxamide derivative, and it has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 1-(4-ethylphenyl)-N-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide is not fully understood. However, studies have shown that this compound may inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This inhibition may lead to the death of cancer cells, making it a potential candidate for the development of new anti-cancer drugs.
Biochemical and Physiological Effects:
Studies have shown that 1-(4-ethylphenyl)-N-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide has various biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, this compound has been shown to have antioxidant properties, which may help to protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-ethylphenyl)-N-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide in lab experiments is its high yield and purity. Additionally, this compound has been extensively studied, and its potential applications in scientific research are well understood. However, one of the main limitations of using this compound in lab experiments is its potential toxicity. Studies have shown that this compound may be toxic to certain cells, and caution should be taken when handling this compound.

Future Directions

There are various future directions for the study of 1-(4-ethylphenyl)-N-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide. One potential direction is the development of new anti-cancer drugs based on the structure of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in scientific research. Finally, future studies should focus on the potential toxicity of this compound and ways to mitigate this toxicity in lab experiments.

Synthesis Methods

The synthesis of 1-(4-ethylphenyl)-N-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide can be achieved using various methods. One of the most commonly used methods is the reaction of 4-ethylbenzoyl chloride with 3-nitroaniline in the presence of a base, followed by cyclization of the resulting intermediate with pyrrolidine-2,5-dione. The yield of this method is generally high, and the purity of the compound can be easily achieved through recrystallization.

Scientific Research Applications

1-(4-ethylphenyl)-N-(3-nitrophenyl)-5-oxo-3-pyrrolidinecarboxamide has been extensively studied for its potential use in scientific research. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound has the potential to inhibit the growth of cancer cells, making it a potential candidate for the development of new anti-cancer drugs.